2-(4-Bromophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxamide

• Molecular Formula: C13H14BrNO3
• Molecular Weight: 312.16 g/mol
• IUPAC Name: 2-(4-bromophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxamide
• InChI: InChI=1S/C13H14BrNO3/c14-10-3-1-9(2-4-10)12(11(15)16)7-13(8-12)17-5-6-18-13/h1-4H,5-8H2,(H2,15,16)
• InChI Key: WXTXMVCDWTYVCR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(O1)CC(C2)(C3=CC=C(C=C3)Br)C(=O)N

Description

2-(4-Bromophenyl)-5,8-dioxaspiro[3.4]octane-2-carboxamide is a useful research compound. Its molecular formula is C13H14BrNO3 and its molecular weight is 312.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of Compound [XXXIII] (13.0 g, 44.2 mmol, 1.0 eq.) in MeOH (520 mL) was added H2O2 (13.7 mL, 33% in water, 133 mmol, 3.00 eq.), and NH4OH (52 mL). The resulting mixture was stirred for 16 hours at room temperature, then diluted with additional water and extracted with ethyl acetate (×3). The combined organics were washed with Na2S2O3 (10% in water), dried, and concentrated. The residue was purified by silica gel chromatography by eluting with heptane and ethyl acetate (gradient of 0% to 100% EtOAc) to give Compound [XXXIV]: LCMS (m/e) 312, 314 (M+H); 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 2.78-2.87 (m, 2H) 3.22-3.29 (m, 2H) 3.84-3.91 (m, 2H) 3.91-3.99 (m, 2H) 5.42 (br. s., 2H) 7.19-7.25 (m, 2H) 7.48-7.55 (m, 2H).